Cas no 208711-51-7 ((3Z)-N-methoxy-1-benzofuran-3(2H)-imine)

• Product Name: (3Z)-N-methoxy-1-benzofuran-3(2H)-imine
• CAS No: 208711-51-7
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 1397030
• PubChem ID: 11263684
• Update Time: 2025-04-20

(3Z)-N-methoxy-1-benzofuran-3(2H)-imine Chemical and Physical Properties

Names and Identifiers

• (3Z)-N-methoxy-1-benzofuran-3(2H)-imine
• 3(2H)-benzofuranone, O-methyloxime, (3Z)-
• LogP

• Inchi： 1S/C9H9NO2/c1-11-10-8-6-12-9-5-3-2-4-7(8)9/h2-5H,6H2,1H3/b10-8+
• InChI Key： RKNNOQIDQDTNSB-CSKARUKUSA-N
• SMILES： O1C/C(/C2C=CC=CC1=2)=N\OC

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.8Ų

Experimental Properties

• PSA: 30.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans